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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 4-
Aminoisophthalic acid, a key building block in various chemical syntheses, including

applications in the development of metal-organic frameworks (MOFs) and potentially in drug

delivery systems. Understanding the thermal properties of this compound is crucial for its

handling, storage, and application in various manufacturing and research processes.

Core Thermal Properties
4-Aminoisophthalic acid (also known as 4-amino-1,3-benzenedicarboxylic acid) is an

aromatic compound containing both amino and carboxylic acid functional groups. These groups

influence its thermal behavior, including its melting point and decomposition characteristics.

Melting and Decomposition
The thermal stability of 4-Aminoisophthalic acid is primarily characterized by its high melting

point, which is accompanied by decomposition. Commercially available data indicates that the

compound has a melting point in the range of 336-337 °C, at which it also begins to

decompose. This high decomposition temperature suggests a relatively stable molecular

structure under normal conditions.

The thermal stability of related isophthalic acid derivatives is also noteworthy. For instance,

isophthalic acid itself melts and decomposes at a similar temperature range of 341-343 °C[1]
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[2]. The presence of the amino group in the 4-position appears to slightly lower the

decomposition temperature compared to the parent isophthalic acid.

Property Value Reference

Melting Point 336-337 °C (decomposes) Not explicitly cited

Boiling Point
458.1 ± 40.0 °C at 760 mmHg

(Predicted)
Not explicitly cited

Flash Point 230.8 ± 27.3 °C (Predicted) Not explicitly cited

Thermal Analysis: TGA and DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential

techniques for quantitatively assessing the thermal stability of compounds like 4-
Aminoisophthalic acid. While specific TGA and DSC curves for 4-Aminoisophthalic acid are

not readily available in the public domain, a general understanding of its expected thermal

behavior can be inferred from the analysis of similar aromatic carboxylic acids.

Thermogravimetric Analysis (TGA) would provide data on the weight loss of the compound as a

function of temperature. For 4-Aminoisophthalic acid, a TGA thermogram is expected to

show a stable baseline until the onset of decomposition, which would be observed as a

significant weight loss step. The onset temperature of this weight loss would correspond to the

decomposition temperature. The process would likely involve the loss of water, carbon dioxide,

and nitrogen-containing compounds.

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is

heated or cooled. A DSC curve for 4-Aminoisophthalic acid would be expected to show a

sharp endothermic peak corresponding to its melting and simultaneous decomposition. The

peak temperature and the enthalpy of this transition would provide valuable information about

the energy required for its thermal breakdown.

Experimental Protocols for Thermal Analysis
While a specific, published protocol for the thermal analysis of 4-Aminoisophthalic acid is not

available, a general procedure for conducting TGA and DSC on aromatic amino acids can be
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outlined as follows.

General Thermogravimetric Analysis (TGA) Protocol
A standard TGA experiment to determine the thermal stability of 4-Aminoisophthalic acid
would involve the following steps:

Sample Preparation: A small amount of the finely ground 4-Aminoisophthalic acid (typically

5-10 mg) is accurately weighed and placed into an inert crucible (e.g., alumina or platinum).

Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen or

argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

Temperature Program: The sample is heated from ambient temperature to a final

temperature well above its decomposition point (e.g., 600-800 °C) at a constant heating rate

(e.g., 10 °C/min).

Data Acquisition: The weight of the sample is continuously monitored and recorded as a

function of temperature. The resulting data is plotted as a TGA curve (weight % vs.

temperature) and its derivative (DTG curve), which shows the rate of weight loss.

General Differential Scanning Calorimetry (DSC)
Protocol
A typical DSC experiment for 4-Aminoisophthalic acid would be conducted as follows:

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of 4-
Aminoisophthalic acid is placed in a sealed aluminum or hermetic pan. An empty, sealed

pan is used as a reference.

Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow

rate.

Temperature Program: The sample and reference are heated from a sub-ambient

temperature to a temperature above the decomposition point (e.g., 25 °C to 400 °C) at a

controlled, linear heating rate (e.g., 10 °C/min).
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Data Acquisition: The differential heat flow between the sample and the reference is

measured and recorded as a function of temperature. This data is then plotted to generate a

DSC thermogram.

Visualization of Experimental Workflow
The logical workflow for assessing the thermal stability of 4-Aminoisophthalic acid can be

visualized as follows:

Synthesis & Purification

Thermal Analysis

Data Interpretation

Synthesis of 4-Aminoisophthalic Acid

Purification & Characterization

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)
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Click to download full resolution via product page

Workflow for Thermal Stability Assessment.

Applications in Drug Development and Research
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While direct applications of 4-Aminoisophthalic acid in drug formulations are not extensively

documented, its isomer, 5-Aminoisophthalic acid, is a known key intermediate in the synthesis

of Iohexol, a widely used non-ionic X-ray contrast agent[3][4]. The chemical stability of the

aminoisophthalic acid core is crucial for the quality and safety of the final pharmaceutical

product[3].

The thermal stability of 4-Aminoisophthalic acid is particularly relevant in the context of its

use as a linker in the synthesis of Metal-Organic Frameworks (MOFs). MOFs are being

extensively investigated for various biomedical applications, including drug delivery, due to their

high porosity and tunable properties. The thermal stability of the organic linker is a critical factor

determining the overall stability of the MOF structure and its suitability for applications that may

involve thermal sterilization or exposure to physiological temperatures.

Signaling Pathways and Logical Relationships
Currently, there is no specific information available in the scientific literature detailing the

interaction of 4-Aminoisophthalic acid with specific signaling pathways. Its primary role in a

pharmaceutical context appears to be as a stable building block for more complex molecules.

The logical relationship in its application, particularly in the synthesis of MOFs for potential drug

delivery, can be illustrated as follows:
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Logical Flow of MOF-based Drug Delivery.

In conclusion, 4-Aminoisophthalic acid is a thermally stable organic compound, a property

that is essential for its applications in chemical synthesis, particularly in the burgeoning field of

metal-organic frameworks. Further detailed studies using TGA and DSC are warranted to fully

characterize its thermal decomposition profile, which will be invaluable for its application in

materials science and potentially in the development of new drug delivery platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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